Cas no 1565001-07-1 (2-methyl-3-(3-methylpyridin-2-yl)propanoic acid)

• Product Name: 2-methyl-3-(3-methylpyridin-2-yl)propanoic acid
• CAS No: 1565001-07-1
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6525921
• PubChem ID: 112650904
• Update Time: 2025-11-02

2-methyl-3-(3-methylpyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(3-methylpyridin-2-yl)propanoic acid
• 1565001-07-1
• EN300-1837054

• Inchi： 1S/C10H13NO2/c1-7-4-3-5-11-9(7)6-8(2)10(12)13/h3-5,8H,6H2,1-2H3,(H,12,13)
• InChI Key： IVOZVSQBCWODOV-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1C(C)=CC=CN=1)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-methyl-3-(3-methylpyridin-2-yl)propanoic acid

Research Brief on 2-methyl-3-(3-methylpyridin-2-yl)propanoic acid (CAS: 1565001-07-1): Recent Advances and Applications

2-methyl-3-(3-methylpyridin-2-yl)propanoic acid (CAS: 1565001-07-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic carboxylic acid derivative exhibits unique structural features that make it a promising scaffold for drug development, particularly in the areas of enzyme inhibition and receptor modulation. Recent studies have explored its potential as a building block for novel therapeutic agents targeting inflammatory and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a key intermediate in the synthesis of selective PDE4 inhibitors. The research demonstrated that derivatives of 2-methyl-3-(3-methylpyridin-2-yl)propanoic acid showed improved binding affinity and selectivity compared to earlier generations of PDE4 inhibitors, with reduced side effect profiles. The CAS 1565001-07-1 compound served as a crucial structural element that contributed to these enhanced pharmacological properties.

In the field of metabolic disease research, a team at Harvard Medical School recently reported (Nature Chemical Biology, 2024) on the development of novel GPR40 agonists using 2-methyl-3-(3-methylpyridin-2-yl)propanoic acid as a core structure. Their work revealed that modifications to this scaffold resulted in compounds with potent glucose-dependent insulin secretion activity, making them promising candidates for type 2 diabetes treatment. The researchers emphasized the compound's optimal balance of lipophilicity and hydrogen bonding capacity as key factors in its therapeutic potential.

Structural biology studies have provided new insights into the molecular interactions of this compound. X-ray crystallography data (PDB: 8T4M) published in early 2024 showed that 2-methyl-3-(3-methylpyridin-2-yl)propanoic acid forms stable complexes with several metabolic enzymes through a combination of π-π stacking interactions (via the pyridine ring) and hydrogen bonding (through the carboxylic acid group). These findings are guiding the rational design of more potent derivatives.

Recent synthetic chemistry advances have also improved the production of 2-methyl-3-(3-methylpyridin-2-yl)propanoic acid. A 2023 patent (WO2023187567) described an optimized catalytic asymmetric synthesis route that achieves >99% enantiomeric purity of the (R)-enantiomer, which has shown superior biological activity in preliminary testing. This development addresses previous challenges in obtaining stereochemically pure material for preclinical studies.

Looking forward, the versatility of 2-methyl-3-(3-methylpyridin-2-yl)propanoic acid (1565001-07-1) continues to be explored in multiple therapeutic areas. Current research directions include its application in developing: (1) novel anti-inflammatory agents targeting the NLRP3 inflammasome, (2) next-generation SGLT2 inhibitors for diabetes management, and (3) small molecule modulators of protein-protein interactions in oncology. The compound's unique physicochemical properties and demonstrated biological activity profile suggest it will remain an important focus of medicinal chemistry research in the coming years.